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An Objective Comparison of the Effects of NF110 and NF90 Knockdown for Researchers

Introduction to NF90 and NF110
Nuclear Factor 90 (NF90) and Nuclear Factor 110 (NF110) are protein isoforms produced by

the alternative splicing of the Interleukin Enhancer Binding Factor 3 (ILF3) gene.[1][2] These

proteins are highly abundant and ubiquitously expressed, sharing a common N-terminal and

central region but differing in their C-terminal domains.[1][2][3] Both NF90 and NF110 are

double-stranded RNA-binding proteins (dsRBPs) that form heterodimers with Nuclear Factor 45

(NF45), encoded by the ILF2 gene.[1] This NF45-NF90/NF110 complex is a versatile regulator

involved in a multitude of cellular processes, including transcription, RNA splicing, stabilization,

and translation.[1][4][5] Given their structural similarities and shared protein partner, studies

often investigate the effects of their combined knockdown. This guide provides a comparative

analysis of the functional consequences of depleting NF90 and NF110, primarily as a complex,

supported by experimental data.
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The depletion of the NF90/NF110 complex has profound impacts on cellular physiology,

affecting everything from cell proliferation and survival to immune responses. Most studies

utilize siRNA or shRNA targeting sequences common to both isoforms, thus the reported

effects generally reflect the loss of the entire NF90/NF110 pool.

Effects on Cell Proliferation, Cell Cycle, and
Differentiation
Knockdown of NF90/NF110 consistently leads to impaired cell growth and proliferation.[6][7] In

K562 erythroleukemia cells, depleting NF90/NF110 attenuates the expression of transcription

factors that drive growth, such as MYC and EGR1, while promoting differentiation.[4][5] This

suggests that the NF90/NF110 complex plays a crucial role in maintaining a proliferative state

over a differentiated one.[4][5] Furthermore, depletion of the complex can lead to the formation

of large, multinucleated cells, indicating a role in proper cell division.[6] In hepatocellular

carcinoma (HCC) cells, phosphorylation of NF90 by CDK2 is critical for stabilizing cyclin E1

mRNA; a phosphorylation-deficient mutant of NF90 inhibits cell growth and causes G1 phase

arrest.[8]

Role in DNA Damage and Repair
The NF90/NF45 complex is implicated in DNA double-strand break (DSB) repair through the

nonhomologous end joining (NHEJ) pathway.[6] Cells depleted of NF90/NF45 show an

accumulation of DSBs and increased sensitivity to ionizing radiation, pointing to a defect in

DNA repair mechanisms.[6]

Impact on Gene Expression and RNA Biogenesis
NF90/NF110 are key regulators of gene expression at multiple levels. They function as

transcriptional coactivators for immediate early genes like c-fos.[9][10] Knockdown of

NF90/NF110 reduces the induction of c-fos transcription in response to serum or EGF

stimulation.[9]

A significant function of these proteins is in the biogenesis of circular RNAs (circRNAs).[11][12]

[13] NF90/NF110 promote the production of circRNAs in the nucleus by binding to intronic RNA

pairs.[11][13] Consequently, knockdown of NF90/NF110 leads to a decrease in the expression

of circRNAs.[11][12]
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Function in Viral Infection and Immune Response
The NF90/NF110 complex is a critical component of the host antiviral response. Upon viral

infection, NF90/NF110 translocate from the nucleus to the cytoplasm.[1][11][13] This

relocalization has a dual effect: it decreases circRNA production and allows NF90/NF110 to

bind to viral mRNAs, inhibiting their translation and subsequent viral replication.[1][11][12]

Knockdown of NF90 has been shown to promote the replication of viruses like the Ebola virus

and influenza virus.[14] The complex is also involved in T-cell activation, where it promotes the

transcription of ribosomal DNA (rDNA) and is necessary for the expression of activation

markers.[15] Knockdown of NF45/NF90 significantly suppresses T-cell activation and

proliferation.[15]

Data Presentation: Summary of Knockdown Effects
The following tables summarize the key quantitative and qualitative effects observed upon

NF90/NF110 knockdown in various experimental models.

Table 1: Summary of Phenotypic Effects of NF90/NF110 Knockdown
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Cellular Process
Affected

Model System
Observed Effect of
Knockdown

Reference(s)

Cell Proliferation
K562 erythroleukemia

cells

Attenuated cell growth

and proliferation.
[4][5]

HeLa cells

Slowed cell growth,

formation of

multinucleated cells.

[6]

Gene Expression K562 cells

Decreased expression

of MYC and EGR1;

increased expression

of KLF1.

[4][5]

C3H10T1/2 cells

Markedly reduced

induction of c-fos

mRNA upon serum or

EGF stimulation.

[9]

HEK293 cells

Attenuated inducible

expression of EGR1,

FOS, and JUN.

[10]

circRNA Biogenesis HeLa, U2OS cells
Decreased expression

of circRNAs.
[11][12]

T-Cell Activation Jurkat, primary T-cells

Significantly inhibited

expression of

activation marker

CD69; suppressed

proliferation.

[15]

DNA Repair HeLa cells

Increased sensitivity

to ionizing radiation;

reduced end-joining

activity.

[6]

Viral Replication Various

Enhanced replication

of Ebola and influenza

viruses.

[14]
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Experimental Protocols: siRNA-Mediated
Knockdown of NF90/NF110
This section provides a generalized protocol for the knockdown of NF90/NF110 using small

interfering RNA (siRNA) in a mammalian cell line.

1. siRNA Design and Preparation

Design: Design at least two to three distinct siRNA sequences targeting the ILF3 gene. To

target both NF90 and NF110, select a target region within the common exons. A BLAST

search should be performed to ensure target specificity and avoid significant homology to

other genes.[16] Non-targeting or scrambled siRNAs should be used as negative controls.

[17]

Preparation: Resuspend lyophilized siRNAs in RNase-free water to create a stock solution

(e.g., 20-50 µM). Store at -80°C.[17] Prepare working solutions by diluting the stock in an

appropriate siRNA dilution buffer.[18]

2. Cell Culture and Transfection

Cell Seeding: Plate cells 18-24 hours before transfection. Cells should be healthy, at a low

passage number, and reach 50-75% confluency at the time of transfection.[18][19]

Transfection Complex Preparation:

For each transfection, dilute the siRNA duplex to the desired final concentration (e.g., 20-

80 pmols) in serum-free medium (e.g., Opti-MEM).[18]

In a separate tube, dilute a suitable transfection reagent (e.g., Oligofectamine,

Lipofectamine) in serum-free medium according to the manufacturer's protocol.[18][19]

Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room

temperature for 15-45 minutes to allow the formation of siRNA-lipid complexes.[18]

Transfection:

Wash the cells once with serum-free medium.[18]
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Add the transfection complexes to the cells.

Incubate the cells at 37°C in a CO2 incubator for 5-7 hours.[18]

Add growth medium, potentially with a higher serum concentration, without removing the

transfection mixture, and incubate for an additional 18-24 hours.[18]

3. Validation of Knockdown

Harvesting: Harvest cells 24-72 hours post-transfection to assess knockdown efficiency.

qRT-PCR: Isolate total RNA and perform quantitative reverse transcription PCR (qRT-PCR)

to measure the mRNA levels of ILF3. This confirms knockdown at the transcript level.

Western Blot: Prepare total cell lysates and perform Western blotting using an antibody that

recognizes both NF90 and NF110 to confirm the reduction in protein levels. An antibody for a

housekeeping protein (e.g., actin, tubulin) should be used as a loading control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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